Cas no 7695-63-8 (1-Isopropylamino-3-phenoxypropan-2-ol)

• Product Name: 1-Isopropylamino-3-phenoxypropan-2-ol
• CAS No: 7695-63-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD00458477
• CID: 1040915
• PubChem ID: 3123920
• Update Time: 2025-06-14

1-Isopropylamino-3-phenoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Isopropylamino)-3-phenoxypropan-2-ol
• 1-Isopropylamino-3-phenoxypropan-2-ol
• 1-ISOPROPYLAMINO-3-PHENOXY-PROPAN-2-OL
• (+/-)-1-isopropylamino-3-phenoxy
• (2-hydroxy-3-phenoxypropyl)(propan-2-yl)amine
• (RS)-1-(Isopropylamino)-3-phenoxypropan-2-ol
• 1-(Isopropylamino)-3-phenoxy-2-propanol
• 1-(N-isopropyl)amino-3-phenoxy-2-propanol
• 2-Propanol, 1-((1-methylethyl)amino)-3-phenoxy-
• 2-PROPANOL, 1-[(1-METHYLETHYL)AMINO]-3-PHENOXY-
• AC1MK3KK
• Desmethoxyethyl metoprolol
• 1-[(1-Methylethyl)amino]-3-phenoxy-2-propanol
• 1-phenoxy-3-(propan-2-ylamino)propan-2-ol
• Metoprolol IMpurity 06
• (2RS)-1-((1-Methylethyl)amino)-3-phenoxypropan-2-ol
• (2RS)-1-[(1-Methylethyl)amino]-3-phenoxypropan-2-ol
• N-isopropyl-phe
• ICI-45849
• DS-4011
• Metoprolol tartrate specified impurity F [EP]
• UNII-6SVX956NTQ
• 2-OH-I-PROPYLAMINO PHENYL ETHER
• H-9/64
• 1-phenoxy-3-[(propan-2-yl)amino]propan-2-ol
• SCHEMBL7367812
• BDBM50169785
• SR-01000319120
• 6SVX956NTQ
• HMS1685A01
• METOPROLOL SUCCINATE IMPURITY F [EP IMPURITY]
• Q27087935
• N-isopropyl-phenoxypropanolamine
• METOPROLOL TARTRATE IMPURITY F [EP IMPURITY]
• SR-01000319120-1
• SC1422
• GTPL546
• AH-262/32338046
• CHEMBL7154
• ICI 45849
• Metoprolol succinate impurity F [EP]
• (2-Hydroxy-3-phenoxy-propyl)-isopropyl-ammonium
• Z55679160
• Oprea1_256732
• CCG-125023
• AKOS000301409
• AKOS016843333
• CS-0061042
• 1-(phenoxy)-3-(propan-2-ylamino)propan-2-ol
• EN300-183322
• Oprea1_349492
• SB78459
• SY109542
• DTXSID60874360
• MFCD00458477
• 7695-63-8
• Metoprolo Imp. F (EP)
• STK279775
• Metoprolol Impurity-F
• BBL007800
• AG-690/32528022

• MDL： MFCD00458477
• Inchi： 1S/C12H19NO2/c1-10(2)13-8-11(14)9-15-12-6-4-3-5-7-12/h3-7,10-11,13-14H,8-9H2,1-2H3
• InChI Key： ONXLHKFGTDDVLQ-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC=CC=1)CNC(C)C

Computed Properties

• Exact Mass: 209.14167
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5

Experimental Properties

• Density: 1.03
• Melting Point: 75 ºC
• PSA: 41.49

1-Isopropylamino-3-phenoxypropan-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Isopropylamino-3-phenoxypropan-2-ol

Recent Advances in the Study of 1-Isopropylamino-3-phenoxypropan-2-ol (CAS: 7695-63-8) in Chemical Biology and Pharmaceutical Research

The compound 1-Isopropylamino-3-phenoxypropan-2-ol (CAS: 7695-63-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 1-Isopropylamino-3-phenoxypropan-2-ol as a key intermediate in the synthesis of beta-adrenergic receptor antagonists. Its structural features, including the isopropylamino and phenoxy groups, contribute to its ability to interact with biological targets, particularly in the cardiovascular system. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising selectivity for beta-1 adrenergic receptors, suggesting potential applications in the treatment of hypertension and heart failure.

In addition to its cardiovascular applications, research has explored the antimicrobial properties of 1-Isopropylamino-3-phenoxypropan-2-ol. A team at the University of Cambridge reported in 2024 that this compound, when modified with specific functional groups, shows activity against drug-resistant strains of Staphylococcus aureus. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a candidate for further development as a novel antibiotic agent.

The pharmacokinetic profile of 1-Isopropylamino-3-phenoxypropan-2-ol has also been investigated in recent preclinical studies. Data from animal models indicate favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration. These properties make it particularly interesting for potential central nervous system applications, though further toxicological studies are needed to fully assess its safety profile.

From a chemical synthesis perspective, advances have been made in the production of 1-Isopropylamino-3-phenoxypropan-2-ol with improved yield and purity. A 2023 patent application describes a novel catalytic process that reduces byproduct formation and enhances stereochemical control, addressing previous challenges in large-scale manufacturing. This development could facilitate more extensive preclinical evaluation and potential commercialization of derivatives based on this core structure.

Looking forward, researchers are particularly interested in exploring the structure-activity relationships of 1-Isopropylamino-3-phenoxypropan-2-ol derivatives to optimize their pharmacological properties. Computational modeling approaches, including molecular docking and quantitative structure-activity relationship (QSAR) studies, are being employed to predict and design more potent and selective analogs. These efforts may lead to the development of new drug candidates with improved efficacy and reduced side effects.

In conclusion, 1-Isopropylamino-3-phenoxypropan-2-ol (CAS: 7695-63-8) represents a versatile chemical scaffold with multiple potential therapeutic applications. The recent research highlights its value as both a pharmacological tool and a lead compound for drug development. Continued investigation into its mechanisms of action, structural optimization, and safety profile will be crucial for translating these findings into clinical applications. This compound serves as an excellent example of how fundamental chemical biology research can lead to promising pharmaceutical developments.